Cas no 919025-73-3 (3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919025-73-3
• MF: C₁₅H₂₁N₆O₂
• MW: 317.366242170334
• CID: 5426167
• PubChem ID: 167999475
• Update Time: 2025-07-09

3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 919025-73-3
• 3,9-dimethyl-7-prop-2-enyl-1-propyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C15H21N6O2/c1-5-7-19-13(22)11-12(18(4)15(19)23)16-14-20(11)9-10(3)17-21(14)8-6-2/h5,11H,1,6-9H2,2-4H3/q+1
• InChI Key： GUPQRWVOUZQJJR-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC3N(CCC)N=C(C)C[N+]2=3)N(C)C(N1CC=C)=O

Computed Properties

• Exact Mass: 317.17259893g/mol
• Monoisotopic Mass: 317.17259893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 919025-73-3)

The compound 3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione, identified by its CAS No. 919025-73-3, is a specialized heterocyclic molecule with a unique structural framework. This derivative of purine has garnered attention in pharmaceutical and biochemical research due to its potential applications in modulating enzymatic activity and cellular signaling pathways. Its complex nomenclature reflects its intricate molecular architecture, featuring a triazino-purine core substituted with methyl, propyl, and allyl groups.

In recent years, the scientific community has shown increasing interest in purine derivatives like this compound, particularly for their role in drug discovery and development. Researchers are exploring its interactions with adenosine receptors, which are critical in regulating inflammation, cardiovascular function, and neurological processes. The allyl (prop-2-en-1-yl) and propyl substituents in this molecule may enhance its lipophilicity, potentially improving membrane permeability—a key factor in bioavailability studies.

From a synthetic chemistry perspective, the preparation of CAS No. 919025-73-3 involves multi-step organic transformations, including cyclization and selective alkylation reactions. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for verifying its purity and structural integrity. These analytical methods align with current Good Manufacturing Practices (cGMP), ensuring reproducibility for industrial-scale production.

The compound’s potential applications extend to neuroprotective agents and anti-inflammatory therapeutics, topics frequently searched in academic and medical databases. Its structural similarity to xanthine derivatives (e.g., caffeine and theophylline) suggests possible effects on phosphodiesterase inhibition, a mechanism explored for treating respiratory and neurodegenerative diseases. However, rigorous preclinical studies are necessary to validate these hypotheses.

Environmental and safety profiles of 3,9-dimethyl-7-(prop-2-en-1-yl)-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione are also under scrutiny, as sustainable chemistry gains prominence. Researchers are investigating biodegradable alternatives and green synthesis routes to minimize ecological impact—a trend reflecting broader societal concerns about eco-friendly pharmaceuticals.

In summary, CAS No. 919025-73-3 represents a promising scaffold for medicinal chemistry, bridging gaps between traditional purine biology and modern therapeutic innovation. Its study exemplifies the convergence of computational drug design, structural biology, and translational research—areas dominating contemporary scientific discourse.